Cas no 252210-01-8 (dimethyl 5-(chloromethyl)isophthalate)

• Product Name: dimethyl 5-(chloromethyl)isophthalate
• CAS No: 252210-01-8
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 2146218
• PubChem ID: 45108192
• Update Time: 2025-04-21

dimethyl 5-(chloromethyl)isophthalate Chemical and Physical Properties

Names and Identifiers

• dimethyl 5-(chloromethyl)isophthalate
• dimethyl 5-(chloromethyl)benzene-1,3-dicarboxylate
• Dimethyl5-Chloromethyl-1,3-Benzene-Dicarboxylate
• 1,3-Benzenedicarboxylic acid, 5-(chloromethyl)-, 1,3-dimethyl ester
• AB70733
• SCHEMBL762808
• AKOS015890456
• 1,3-dimethyl 5-(chloromethyl)benzene-1,3-dicarboxylate
• DB-307841
• 252210-01-8

• Inchi： 1S/C11H11ClO4/c1-15-10(13)8-3-7(6-12)4-9(5-8)11(14)16-2/h3-5H,6H2,1-2H3
• InChI Key： IYYKJOHNIKKVAI-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OC)C=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 242.0345865Da
• Monoisotopic Mass: 242.0345865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų